Cas no 2044714-15-8 (4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine)

• Product Name: 4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine
• CAS No: 2044714-15-8
• MF: C₁₀H₁₀ClN
• MW: 179.646101474762
• MDL: MFCD30476171
• CID: 5239339
• PubChem ID: 126821229
• Update Time: 2025-07-20

4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine Chemical and Physical Properties

Names and Identifiers

• Cycloprop[a]inden-1-amine, 4-chloro-1,1a,6,6a-tetrahydro-
• 4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine

• MDL： MFCD30476171
• Inchi： 1S/C10H10ClN/c11-6-1-2-7-5(3-6)4-8-9(7)10(8)12/h1-3,8-10H,4,12H2
• InChI Key： NFKBEAYOJHULMN-UHFFFAOYSA-N
• SMILES： C12C(N)C1CC1=C2C=CC(Cl)=C1

Additional information on 4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine

Comprehensive Overview of 4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine (CAS No. 2044714-15-8)

4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine (CAS No. 2044714-15-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropaindene core, which is a bicyclic system incorporating a cyclopropane ring fused to an indene moiety. This structural motif is increasingly studied for its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine. Researchers are leveraging machine learning algorithms to predict the biological activity and optimize the synthesis of such molecules. The chloro-substituted amine group in this compound is of particular interest, as it may enhance binding affinity to specific biological targets, making it a candidate for further exploration in precision medicine.

The synthesis of 4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine typically involves multi-step organic reactions, including cyclopropanation and halogenation. Advanced techniques such as flow chemistry and catalysis are being employed to improve yield and purity, addressing the growing demand for sustainable and efficient synthetic methods. These innovations align with the broader industry shift toward green chemistry and reduced environmental impact.

In the context of biomedical research, this compound's potential applications extend to enzyme inhibition and receptor modulation. Preliminary studies suggest that its rigid bicyclic framework could mimic natural substrates, making it valuable for probing biological pathways. The 4-chloro substituent may also confer stability, a critical factor in drug development where metabolic degradation is a common challenge.

From an SEO perspective, queries related to "cyclopropaindene derivatives," "amine-functionalized heterocycles," and "CAS 2044714-15-8 applications" are rising, reflecting the compound's relevance in cutting-edge science. Additionally, the integration of blockchain for chemical data verification is a hot topic, with researchers seeking reliable sources for compounds like 4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine.

Quality control and analytical characterization of this compound rely on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with regulatory standards, a priority for industries navigating global supply chain complexities. The compound's stability under various conditions is also a key focus, particularly for long-term storage and transportation.

In summary, 4-chloro-1H,1aH,6H,6aH-cyclopropaainden-1-amine (CAS No. 2044714-15-8) represents a promising scaffold in modern chemistry. Its versatility and potential applications in life sciences underscore the need for continued research and collaboration across disciplines. As the scientific community embraces digital transformation, compounds like this will play a pivotal role in shaping the future of innovative therapeutics and sustainable chemistry.